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Compound of Interest

Compound Name: 15-Crown-5

Cat. No.: B104581

An In-depth Technical Guide to the Safe Handling of 15-Crown-5 in the Laboratory

This guide provides comprehensive safety and handling precautions for 15-Crown-5, intended
for researchers, scientists, and drug development professionals. The information is compiled
from various safety data sheets and chemical databases to ensure a thorough understanding
of the potential hazards and the necessary safety measures.

Chemical and Physical Properties

15-Crown-5 is a crown ether with the chemical formula C10H200s. It is a colorless liquid at
room temperature and is utilized in various chemical syntheses, particularly as a phase transfer
catalyst and for complexing cations.[1][2]

Table 1: Physical and Chemical Properties of 15-Crown-5
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Property Value References
Molecular Weight 220.26 g/mol [3114]
Appearance Clear colorless liquid

Melting Point -20°C (lit.)

Boiling Point 93 -96 °C at 0.05 - 0.07 hPa

Density 1.113 g/mL at 20 °C (lit.)

Flash Point >230 °F (>110 °C)

Solubility Miscible with organic solvents.

Vapor Pressure 0.00144 mmHg

Refractive Index n20/D 1.465 (lit.)

Hazard Identification and GHS Classification

15-Crown-5 is classified as harmful if swallowed and causes skin and serious eye irritation. It
may also cause an allergic skin reaction in some individuals.

Table 2: GHS Hazard Classification for 15-Crown-5

Hazard Class Category Hazard Statement References

H302: Harmful if

Acute toxicity, Oral Category 4
swallowed
o H315: Causes skin
Skin irritation Category 2 S
irritation
o H319: Causes serious
Eye irritation Category 2 o
eye Irritation
o ] H317: May cause an
Sensitization, Skin Category 1

allergic skin reaction

Signal Word: Warning
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Hazard Pictogram:

laalt text

(GHSO07)

Toxicological Data

Toxicological studies have established the potential health effects of 15-Crown-5. It is
moderately toxic by ingestion, skin contact, and intraperitoneal routes.

Table 3: Acute Toxicity Data for 15-Crown-5

Route of . Effects
Species Value References
Exposure Observed
LD50: 1410
Oral Rat -
mg/kg
Tremor,
_ LD50: 2520 _
Dermal Rabbit convulsions,
mg/kg )
weight loss

No component of this product present at levels greater than or equal to 0.1% is identified as a
probable, possible or confirmed human carcinogen by IARC.

Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety in
the laboratory.

Safe Handling

e Avoid contact with skin and eyes.
 Avoid inhalation of vapor or mist.

¢ Do not eat, drink, or smoke when using this product.
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» Wash hands thoroughly after handling.
e Handle in accordance with good industrial hygiene and safety practices.

o Ensure adequate ventilation in the handling area. Eyewash stations and safety showers
should be close to the workstation.

Storage

» Store in a cool, dry, and well-ventilated place.

» Keep the container tightly closed.

o Store under an inert gas as the material is moisture-sensitive and hygroscopic.
e Incompatible materials include strong oxidizing agents and strong acids.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 15-Crown-
5.

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-
approved safety goggles. A face shield may also be necessary.

o Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper
glove removal technique to avoid skin contact. Dispose of contaminated gloves after use.
Wash and dry hands.

o Body Protection: Wear protective clothing. The type of protective equipment must be
selected according to the concentration and amount of the dangerous substance at the
specific workplace.

o Respiratory Protection: Where risk assessment shows air-purifying respirators are
appropriate, use a full-face respirator with multi-purpose combination (US) or type ABEK (EN
14387) respirator cartridges as a backup to engineering controls.

Emergency Procedures
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First-Aid Measures

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.
» In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

« If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Hazardous Combustion Products: Carbon oxides.

» Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation.

e Environmental Precautions: Do not let the product enter drains.

+ Methods for Cleaning Up: Soak up with inert absorbent material (e.g., sand, silica gel, acid
binder, universal binder, sawdust) and dispose of as hazardous waste. Keep in suitable,
closed containers for disposal.

Experimental Protocols and Visualizations

While detailed experimental protocols for the cited toxicity studies are not publicly available in
the aggregated safety documents, the following diagrams illustrate logical workflows for safe
handling and emergency response in a laboratory setting.
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15-Crown-5 Spill Occurs

Spill Detected

Evacuate Immediate Area & Alert Others
Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)
Ensure Adequate Ventilation

Contain Spill with Inert Absorbent Material

Carefully Collect Absorbed Material
Place in a Labeled, Sealed Container for Hazardous Waste

Decontaminate Spill Area
Dispose of Waste According to Institutional Protocols
Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a 15-Crown-5 spill.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b104581?utm_src=pdf-body-img
https://www.benchchem.com/product/b104581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

........................

Click to download full resolution via product page

Caption: General safety precautions for handling 15-Crown-5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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